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Abstract

Cumyluron is a urea-based herbicide notable for its selective control of grass weeds,
particularly Poa annua (annual bluegrass), in turfgrass and rice cultivation. Its development,
originating in Japan around the year 2000, marked a significant advancement in weed
management. This technical guide provides a comprehensive overview of the discovery,
history, and core technical aspects of Cumyluron. It details its mode of action as an inhibitor of
acyl-ACP thioesterase (FAT), a critical enzyme in plant fatty acid biosynthesis. This document
summarizes key quantitative data, outlines experimental protocols for its synthesis and
evaluation, and presents visual diagrams of its chemical structure, synthesis, and mode of
action to facilitate a deeper understanding for research and development professionals.

Discovery and History

Cumyluron was developed in Japan around the turn of the 21st century. Key organizations
involved in its development and commercialization include Marubeni Corporation and Kyoyu
Agri Co., Ltd.[1]. It was introduced as a selective herbicide for the control of problematic grass
weeds, finding significant application in turf management for golf courses and in rice
paddies[2]. Beyond its herbicidal properties, Cumyluron also exhibits a safening effect in rice,
protecting the crop from the phytotoxic effects of other herbicides, such as those from the
sulfonylurea class[2].
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Developmental Timeline

While a detailed public timeline with specific dates of discovery and patent filings is not readily
available, the general development can be outlined as follows:

Commercialization & Research

Market Introduction Elucidation of FAT Inhibition
(Primarily in Japan) (Post-commercialization research)
Discovery & Early Development Commercial Development
Initial Synthesis and Screening) _Structure-Activity Relationship Studies Lead Optimization Development by Marubeni Corp. & Kyoyu Agri Co., Ltd. Regulatory Submissions
(Japan, late 1990s) (Focus on Urea Derivatives), (circa 2000) (Early 2000s)

Click to download full resolution via product page

Figure 1: Developmental Timeline of Cumyluron. A simplified timeline illustrating the key
phases from discovery to commercialization and further research into its mode of action.

Chemical and Physical Properties

Cumyluron is a urea-based compound with the chemical name N-[(2-chlorophenyl)methyl]-N'-
(1-methyl-1-phenylethyl)urea[3]. Its properties are summarized in the table below.
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Property Value Reference
CAS Number 99485-76-4 [3]
Molecular Formula C17H19CIN20 [3]
Molecular Weight 302.80 g/mol [3]
Appearance White crystalline solid [1]
Melting Point 165-173 °C [3]
Water Solubility 1.0 mg/L (at 20 °C) [1]
Boiling Point (Predicted) 503.0 +43.0 °C [3]
Density (Predicted) 1.164 g/cm3 [3]

Mode of Action: Inhibition of Acyl-ACP Thioesterase
(FAT)

The primary mode of action of Cumyluron is the inhibition of the acyl-ACP thioesterase (FAT)
enzyme[2]. FAT is a crucial enzyme in the fatty acid biosynthesis pathway in plants, responsible
for hydrolyzing acyl-acyl carrier proteins (ACPSs) to release free fatty acids, which are then
exported from the plastid for various cellular functions, including the formation of cell
membranes and energy storage[4].

By inhibiting FAT, Cumyluron disrupts the supply of fatty acids, leading to a cascade of
metabolic and physiological disruptions that ultimately result in plant death. The inhibition of
lipid synthesis is a key herbicidal mechanism, and Cumyluron's specific targeting of FAT
places it in a distinct class of herbicides[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167012#discovery-and-history-of-cumyluron-
herbicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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